3-(Oxolan-3-yl)azepan-2-one
Overview
Description
“3-(Oxolan-3-yl)azepan-2-one” is a chemical compound with the molecular formula C10H17NO2 . It has a molecular weight of 183.25 . This compound is used for research purposes .
Physical And Chemical Properties Analysis
“3-(Oxolan-3-yl)azepan-2-one” is a powder . Its boiling point and other physical properties are not specified .Scientific Research Applications
Crystal Structure Analysis
- The crystal structure of compounds related to 3-(Oxolan-3-yl)azepan-2-one has been analyzed, revealing their molecular conformation and intermolecular interactions. For example, the study of a closely related compound demonstrated various ring formations and the establishment of a three-dimensional network through hydrogen bonding and other interactions (Ōishi et al., 2018).
Novel Compound Identification
- Research has identified novel compounds structurally similar to 3-(Oxolan-3-yl)azepan-2-one. During a survey of unregulated drugs, two new compounds were found and identified through various chromatographic and spectroscopic methods (Nakajima et al., 2012).
Inhibitor Development
- Azepane derivatives have been prepared and evaluated for their inhibition properties, particularly against protein kinase B (PKB-alpha) and protein kinase A (PKA). This research contributes to understanding and developing new inhibitors for specific enzymes (Breitenlechner et al., 2004).
Interaction with Gold (III)
- The interaction of gold (III) with compounds structurally related to 3-(Oxolan-3-yl)azepan-2-one has been studied, revealing an oxidation-reduction character with subsequent complex formation. Such studies have implications for understanding chemical interactions and potential applications in material science (Darbinyan et al., 2022).
Stereoselective Ring Expansion
- Research on chiral-bridged azepanes through stereoselective ring expansion offers insights into novel chemical synthesis methods and the creation of new molecular structures (Wojaczyńska et al., 2012).
Multi-Targeted Directed Ligands
- Benzothiazole-based derivatives have been studied as multi-targeted-directed ligands, with a focus on neurological diseases like Alzheimer’s. The study of these derivatives can lead to the development of new therapeutic agents (Hafez et al., 2023).
Safety and Hazards
The safety information for “3-(Oxolan-3-yl)azepan-2-one” indicates that it may be harmful if swallowed, inhaled, or in contact with skin . It may cause eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and using personal protective equipment as required .
properties
IUPAC Name |
3-(oxolan-3-yl)azepan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO2/c12-10-9(3-1-2-5-11-10)8-4-6-13-7-8/h8-9H,1-7H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBGVLGYXKWMSIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(=O)C(C1)C2CCOC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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